Cas no 851988-34-6 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851988-34-6
• MF: C₂₁H₂₂F₂N₄O₃S₂
• MW: 480.55118894577
• CID: 6354084
• PubChem ID: 16825135
• Update Time: 2025-05-20

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• AKOS024590908
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide
• F0642-4309
• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzohydrazide
• 851988-34-6

• Inchi： 1S/C21H22F2N4O3S2/c1-12-7-13(2)11-27(10-12)32(29,30)16-5-3-14(4-6-16)20(28)25-26-21-24-19-17(23)8-15(22)9-18(19)31-21/h3-6,8-9,12-13H,7,10-11H2,1-2H3,(H,24,26)(H,25,28)
• InChI Key： JNIKLPSNJFOSCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NNC2=NC3C(=CC(=CC=3S2)F)F)=O)=CC=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 480.11013925g/mol
• Monoisotopic Mass: 480.11013925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 128Ų

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide

N'-(4,6-Difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide

The compound with CAS No. 851988-34-6, known as N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzothiazole core, a sulfonyl group, and a hydrazide functional group. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces unique electronic properties, while the dimethylpiperidine moiety adds steric bulk and potential for bioavailability optimization.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The benzothiazole framework is well-known for its ability to act as a scaffold for bioactive molecules, particularly in anti-inflammatory and anticancer drug design. The integration of the sulfonyl group enhances the molecule's solubility and stability, making it suitable for various biological assays. Furthermore, the hydrazide group provides a platform for further functionalization, enabling the creation of hybrid molecules with enhanced therapeutic potential.

One of the most promising applications of this compound lies in its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, research has shown that similar compounds can modulate the activity of protein kinases, which are critical targets in oncology and inflammation research. The dimethylpiperidine substituent plays a crucial role in enhancing the molecule's pharmacokinetic properties, such as absorption and distribution, which are essential for drug efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent purity levels. The synthesis pathway also allows for modular modification of the molecule's substituents, facilitating structure-activity relationship (SAR) studies.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its environmental impact and to develop greener synthesis routes.

In conclusion, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide represents a cutting-edge molecule with diverse applications in drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry.